Cas no 2228585-23-5 (4-bromo-2-fluoro-6-(3-sulfanylpropyl)phenol)

• Product Name: 4-bromo-2-fluoro-6-(3-sulfanylpropyl)phenol
• CAS No: 2228585-23-5
• MF: C₉H₁₀BrFOS
• MW: 265.14250421524
• CID: 6612652
• PubChem ID: 165655516
• Update Time: 2025-05-24

4-bromo-2-fluoro-6-(3-sulfanylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-6-(3-sulfanylpropyl)phenol
• 2228585-23-5
• EN300-1938085

• Inchi： 1S/C9H10BrFOS/c10-7-4-6(2-1-3-13)9(12)8(11)5-7/h4-5,12-13H,1-3H2
• InChI Key： LUGPMWJJKGYFPP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CCCS)O)F

Computed Properties

• Exact Mass: 263.96198g/mol
• Monoisotopic Mass: 263.96198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.2Ų

Additional information on 4-bromo-2-fluoro-6-(3-sulfanylpropyl)phenol

4-Bromo-2-Fluoro-6-(3-Sulfanylpropyl)Phenol: A Comprehensive Overview

The compound 4-bromo-2-fluoro-6-(3-sulfanylpropyl)phenol, identified by the CAS number 2228585-23-5, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a phenol ring substituted with bromine, fluorine, and a sulfanylpropyl group. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

4-Bromo-2-fluoro-6-(3-sulfanylpropyl)phenol has gained attention in recent years due to its potential in drug discovery and material science. The phenol group serves as a reactive site for various chemical transformations, while the bromine and fluorine substituents introduce electronic effects that can modulate the molecule's reactivity and stability. The sulfanylpropyl group adds hydrophobicity and flexibility to the structure, enhancing its compatibility with diverse chemical environments.

Recent studies have explored the synthesis of 4-bromo-2-fluoro-6-(3-sulfanylpropyl)phenol using advanced methodologies. One notable approach involves the Suzuki coupling reaction, which allows for precise control over the substitution pattern on the phenol ring. This method has been optimized to achieve high yields and excellent purity, making it suitable for large-scale production. Additionally, researchers have investigated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The applications of 4-bromo-2-fluoro-6-(3-sulfanylpropyl)phenol are vast and varied. In pharmaceutical research, this compound has been employed as a building block for constructing bioactive molecules with potential anti-inflammatory and antioxidant properties. Its ability to form stable complexes with metal ions has also made it a promising candidate for coordination chemistry studies. Furthermore, the compound has been utilized in polymer science to develop novel materials with enhanced thermal stability and mechanical properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 4-bromo-2-fluoro-6-(3-sulfanylpropyl)phenol. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation effects due to the aromatic nature of the phenol ring. This conjugation enhances the molecule's ability to absorb UV light, making it a potential candidate for photovoltaic applications. Experimental validation of these theoretical findings has been conducted through UV-vis spectroscopy, confirming the predicted absorption characteristics.

In terms of environmental impact, 4-bromo-2-fluoro-6-(3-sulfanylpropyl)phenol has been studied for its biodegradability and toxicity profiles. Research indicates that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further studies are required to assess its long-term effects on ecosystems and human health.

The synthesis and characterization of 4-bromo-2-fluoro-6-(3-sulfanylpropyl)phenol have been extensively documented in peer-reviewed journals, highlighting its importance in contemporary chemical research. Its versatility as a precursor for advanced materials and pharmaceutical agents positions it as a key compound in future technological developments.